Cas no 1046788-78-6 ((2R,5S)-1,2,5-Trimethylpiperazine Oxalate)

• Product Name: (2R,5S)-1,2,5-Trimethylpiperazine Oxalate
• CAS No: 1046788-78-6
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 97881
• Update Time: 2024-01-25

(2R,5S)-1,2,5-Trimethylpiperazine Oxalate Chemical and Physical Properties

Names and Identifiers

• (2R,5S)-1,2,5-Trimethylpiperazine
• (2R,5S)-1,2,5-Trimethylpiperazine oxalate
• Piperazine, 1,2,5-trimethyl-, (2R,5S)-
• 1,2,5-trimethyl-piperazine
• N-methylthiourea dioxide
• N-methylthiourea S,S-dioxide
• N-Methyl-trans-2,5-dimethyl-piperazin
• Thiourea,methyl-,S,S-dioxide
• (2R,5S)-1,2,5-Trimethylpiperazine Oxalate

• Inchi： 1S/C7H16N2/c1-6-5-9(3)7(2)4-8-6/h6-8H,4-5H2,1-3H3/t6-,7+/m0/s1
• InChI Key： CDHYSFKPWCVXHZ-NKWVEPMBSA-N
• SMILES： N1(C)C[C@H](C)NC[C@H]1C

Computed Properties

• Exact Mass: 128.13100
• Monoisotopic Mass: 128.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• Density: 0.835
• Boiling Point: 157.9 °C at 760 mmHg
• Flash Point: 44 °C
• Refractive Index: 1.427
• PSA: 15.27000
• LogP: 0.56510

(2R,5S)-1,2,5-Trimethylpiperazine Oxalate Security Information

• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines